Cas no 166376-98-3 (L-threo-Pentonic acid,2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-, ethyl ester)

• Product Name: L-threo-Pentonic acid,2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-, ethyl ester
• CAS No: 166376-98-3
• MF: C₁₀H₁₆F₂O₅
• MW: 254.227850914001
• CID: 110755
• PubChem ID: 10824796
• Update Time: 2025-04-18

L-threo-Pentonic acid,2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-threo-Pentonic acid,2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-, ethyl ester
• ethyl 2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-L-threo-pentonate
• Ethyl 2-deoxy-2,2-difluoro-4,5-O-isopropylidene-L-threo-pentonate
• 2-DEOXY-2,2-DIFLUORO-4,5-O-(1-METHYLETHYLIDENE)-L-THREO-PENTONIC ACID, ETHYL ESTER
• (R)-Ethyl 3-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxypropanoate
• OUFRYOWGFSOSEY-NKWVEPMBSA-N
• AKOS015965776
• 166376-98-3
• (R)-Ethyl3-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxypropanoate
• ethyl ((3r,s)-2,2-difluoro-3-hydroxy-3-(2,2-dimethyl (dioxolan-4-yl)propanoate
• 95058-92-7
• AKOS015852787
• C10H16F2O5
• L-Threo-pentonic acid,2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-,ethyl ester
• ETHYL (3R)-3-[(4S)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL]-2,2-DIFLUORO-3-HYDROXYPROPANOATE
• AC-20156

• MDL： MFCD08460241
• Inchi： 1S/C10H16F2O5/c1-4-15-8(14)10(11,12)7(13)6-5-16-9(2,3)17-6/h6-7,13H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： OUFRYOWGFSOSEY-NKWVEPMBSA-N
• SMILES： FC(C(=O)OCC)([C@@H]([C@@H]1COC(C)(C)O1)O)F

Computed Properties

• Exact Mass: 254.09657993g/mol
• Monoisotopic Mass: 254.09657993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 338.388°C at 760 mmHg
• Flash Point: 158.451°C
• Refractive Index: 1.428

L-threo-Pentonic acid,2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-, ethyl ester Security Information

• Storage Condition：(BD74276)